Cas no 67460-10-0 (BENZOIC ACID, 2-IODO-, PHENYLMETHYL ESTER)

• Product Name: BENZOIC ACID, 2-IODO-, PHENYLMETHYL ESTER
• CAS No: 67460-10-0
• MF: C₁₄H₁₁IO₂
• MW: 338.140416383743
• CID: 3387354
• PubChem ID: 12413309
• Update Time: 2025-04-21

BENZOIC ACID, 2-IODO-, PHENYLMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-IODO-, PHENYLMETHYL ESTER
• benzyl 2-iodobenzoate
• UKBDDEPFPQQLBR-UHFFFAOYSA-N
• SCHEMBL4007621
• 67460-10-0
• MFCD22690666

• Inchi： 1S/C14H11IO2/c15-13-9-5-4-8-12(13)14(16)17-10-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： UKBDDEPFPQQLBR-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)C1=CC=CC=C1I

Computed Properties

• Exact Mass: 337.98038Da
• Monoisotopic Mass: 337.98038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.609±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.033 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters